Cas no 6952-93-8 (Cyclopropanecarbohydrazide)

• Product Name: Cyclopropanecarbohydrazide
• CAS No: 6952-93-8
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD00045392
• CID: 514115
• PubChem ID: 81396
• Update Time: 2025-06-13

Cyclopropanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbohydrazide
• Cyclopropanecarboxylic acid hydrazide
• Cyclopropanecarboxylic hydrazide
• cyclopropanecarbohydrazide(SALTDATA: FREE)
• NSC 70850
• Cyclopropanecarboxylic acid, hydrazide
• Cyclopropanecarboxylicacid, hydrazide
• cyclopropane carbohydrazide
• Oprea1_824763
• KSC356C4L
• ARONIS000344
• 1-(Cyclopropylcarbonyl)hydrazine
• JFYKIEHOOZWARC-UHFFFAOYSA-N
• (1Z)-N,2-dihydroxyethanimidamide
• cyclopropylcarboxylic acid hydrazide
• NSC70850
• PB14101
• SY046578
• cyclopropane carboxylic acid hydrazide
• SCHEMBL363166
• AM20100651
• BB 0237053
• 1-CYCLOPROPANECARBOHYDRAZIDE
• NS00036877
• MFCD00045392
• EINECS 230-132-6
• AKOS000116246
• EN300-03670
• FT-0624285
• Cyclopropanecarboxylicacid,hydrazide
• A836531
• 6952-93-8
• AS-12068
• CS-D0255
• Z56891400
• NSC-70850
• DTXSID00219776
• DTXCID50142267
• DB-055292
• SCHEMBL26564994
• BBL008116
• ALBB-002483
• STK008805

• MDL： MFCD00045392
• Inchi： 1S/C4H8N2O/c5-6-4(7)3-1-2-3/h3H,1-2,5H2,(H,6,7)
• InChI Key： JFYKIEHOOZWARC-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NN

Computed Properties

• Exact Mass: 100.06400
• Monoisotopic Mass: 100.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99 ºC
• Boiling Point: 283.0±7.0 ºC (760 Torr),
• Flash Point: 125.0±18.2 ºC,
• Refractive Index: 1.547
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 55.12000
• LogP: 0.47750

Cyclopropanecarbohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Cyclopropanecarbohydrazide

Recent Advances in Cyclopropanecarbohydrazide (CAS: 6952-93-8) Research: A Comprehensive Review

Cyclopropanecarbohydrazide (CAS: 6952-93-8) is a versatile chemical compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research briefing aims to provide an overview of the latest advancements related to Cyclopropanecarbohydrazide, focusing on its synthetic applications, biological activities, and mechanistic insights.

One of the most notable developments in the use of Cyclopropanecarbohydrazide is its role in the synthesis of heterocyclic compounds. Researchers have successfully employed this compound as a building block for the construction of pyrazole and triazole derivatives, which exhibit potent pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cyclopropanecarbohydrazide-derived pyrazoles displayed remarkable inhibitory activity against Mycobacterium tuberculosis, suggesting its potential as a lead compound for antitubercular drug development.

In addition to its antimicrobial applications, Cyclopropanecarbohydrazide has shown promise in cancer research. A recent investigation revealed that derivatives of this compound could selectively target cancer cells by inhibiting key enzymes involved in cell proliferation, such as topoisomerase II. Mechanistic studies using in vitro and in vivo models have further elucidated the compound's ability to induce apoptosis and suppress tumor growth, making it a candidate for further preclinical evaluation.

The synthetic versatility of Cyclopropanecarbohydrazide extends to its use in green chemistry initiatives. Researchers have developed eco-friendly protocols for its synthesis, utilizing catalytic methods that minimize waste and reduce the use of hazardous reagents. These advancements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing and highlight the compound's adaptability to modern chemical processes.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Cyclopropanecarbohydrazide derivatives. Future research directions may include structure-activity relationship (SAR) studies to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable therapeutics.

In conclusion, Cyclopropanecarbohydrazide (CAS: 6952-93-8) continues to be a focal point in chemical and biomedical research, offering diverse opportunities for innovation in drug design and development. Its multifaceted applications underscore the importance of ongoing investigation into its potential, paving the way for next-generation therapeutic agents.